Cas no 88775-82-0 (Acetonitrile, [(5,7-dinitro-8-quinolinyl)oxy]-)

• Product name: Acetonitrile, [(5,7-dinitro-8-quinolinyl)oxy]-
• CAS No: 88775-82-0
• MF: C₁₁H₆N₄O₅
• MW: 274.189141750336
• CID: 621731
• PubChem ID: 71320163

Acetonitrile, [(5,7-dinitro-8-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(5,7-dinitro-8-quinolinyl)oxy]-
• 2-(5,7-dinitroquinolin-8-yl)oxyacetonitrile
• 88775-82-0
• DTXSID30750142
• [(5,7-Dinitroquinolin-8-yl)oxy]acetonitrile

• Inchi： InChI=1S/C11H6N4O5/c12-3-5-20-11-9(15(18)19)6-8(14(16)17)7-2-1-4-13-10(7)11/h1-2,4,6H,5H2
• InChI Key： HFHYWPIHTDUMMR-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])OCC#N)N=C1

Computed Properties

• Exact Mass: 274.03381930g/mol
• Monoisotopic Mass: 274.03381930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 138Ų